6-(4-chlorophenyl)-2-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-oxoethyl)-[1,2,4]triazolo[4,3-b]pyridazin-3(2H)-one

• IUPAC Name: 6-(4-chlorophenyl)-2-[2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl]-[1,2,4]triazolo[4,3-b]pyridazin-3-one
• InChI: InChI=1S/C23H20ClFN6O2/c24-17-3-1-16(2-4-17)20-9-10-21-27-30(23(33)31(21)26-20)15-22(32)29-13-11-28(12-14-29)19-7-5-18(25)6-8-19/h1-10H,11-15H2
• InChI Key: OSSPKBSAAQISJZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)F)C(=O)CN3C(=O)N4C(=N3)C=CC(=N4)C5=CC=C(C=C5)Cl
• Molecular Formula: C23H20ClFN6O2
• Molecular Weight: 466.9 g/mol

Description

6-(4-chlorophenyl)-2-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-oxoethyl)-[1,2,4]triazolo[4,3-b]pyridazin-3(2H)-one is a useful research compound. Its molecular formula is C23H20ClFN6O2 and its molecular weight is 466.9. The purity is usually 95%.
BenchChem offers high-quality 6-(4-chlorophenyl)-2-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-oxoethyl)-[1,2,4]triazolo[4,3-b]pyridazin-3(2H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(4-chlorophenyl)-2-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-oxoethyl)-[1,2,4]triazolo[4,3-b]pyridazin-3(2H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activities

The compound's derivatives have been explored for their antimicrobial properties. For instance, the synthesis of novel 1,2,4-triazole derivatives, including similar structures, showed good to moderate activities against various microorganisms, highlighting their potential in developing new antimicrobial agents (Bektaş et al., 2010).

Anti-Diabetic Drug Development

Research on triazolo-pyridazine derivatives, closely related to the compound , demonstrated significant inhibition potential against Dipeptidyl peptidase-4 (DPP-4), a key enzyme in the regulation of insulin secretion. These findings suggest a promising avenue for anti-diabetic medication development, showcasing the compound's relevance in addressing diabetes (Bindu et al., 2019).

Anti-Inflammatory and Analgesic Properties

Some derivatives of this compound have been synthesized and evaluated for their anti-inflammatory and analgesic effects, indicating potential therapeutic applications in treating inflammation and pain (Farag et al., 2012).

Structural and Electronic Properties Analysis

Studies have also been conducted on the structural and electronic properties of related anticonvulsant drugs, offering insights into their pharmacological activities and interactions with biological targets. Such investigations contribute to the understanding of how structural variations in these compounds can influence their therapeutic efficacy and safety profiles (Georges et al., 1989).